![molecular formula C26H28N6O4 B2775265 7-cinnamyl-8-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione CAS No. 887213-41-4](/img/structure/B2775265.png)
7-cinnamyl-8-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
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Description
7-cinnamyl-8-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C26H28N6O4 and its molecular weight is 488.548. The purity is usually 95%.
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Scientific Research Applications
Antiasthmatic Agents
A study aimed at developing antiasthmatic agents synthesized a series of 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione derivatives. These compounds showed significant vasodilatory and antiasthmatic activity, indicating their potential as phosphodiesterase 3 inhibitors for treating asthma. Specifically, derivatives with di-chloro substitution exhibited notable activity, suggesting that electron-withdrawing groups enhance their effectiveness. This research highlights the therapeutic potential of purine derivatives in respiratory conditions (Bhatia, Waghmare, Choudhari, & Kumbhar, 2016).
Psychotropic Activity
Another study focused on arylpiperazine derivatives of 1,3-dimethyl-3,7-dihydro-purine-2,6-diones, investigating their affinity for serotonin (5-HT) receptors and potential psychotropic effects. Selected derivatives displayed antidepressant and anxiolytic properties, with one compound in particular showing promise as a mixed 5-HT1A/5-HT2A/5-HT7 receptor ligand. This suggests the utility of modifying purine-2,6-dione structures to design new ligands for mental health therapies (Chłoń-Rzepa et al., 2013).
Anti-Mycobacterial Activity
Research into purine linked piperazine derivatives identified new, potent inhibitors of Mycobacterium tuberculosis. These compounds disrupt the biosynthesis of peptidoglycan, showing significant anti-mycobacterial activity. This finding opens avenues for developing novel treatments against tuberculosis, highlighting the potential of purine derivatives in combating infectious diseases (Konduri, Prashanth, Krishna, Sriram, Behera, Siegel, & Rao, 2020).
Neuroprotective and Anti-Ischemic Activity
Cinnamide derivatives, related to the specified chemical structure, were synthesized and characterized for their neuroprotective and anti-ischemic activities. These compounds showed effective activities against neurotoxicity induced by glutamine in PC12 cells and displayed protective effects on cerebral infarction in vivo. Such findings underscore the potential of these derivatives in developing therapies for neurological conditions and stroke recovery (Zhong, Han, Li, Xu, Zhong, & Wu, 2018).
properties
IUPAC Name |
8-[[4-(furan-2-carbonyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-[(E)-3-phenylprop-2-enyl]purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N6O4/c1-28-23-22(25(34)29(2)26(28)35)32(12-6-10-19-8-4-3-5-9-19)21(27-23)18-30-13-15-31(16-14-30)24(33)20-11-7-17-36-20/h3-11,17H,12-16,18H2,1-2H3/b10-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSFHLXWIOPAWAI-UXBLZVDNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)C(=O)C4=CC=CO4)CC=CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)C(=O)C4=CC=CO4)C/C=C/C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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